Cas no 883279-87-6 (5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 883279-87-6
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• CID: 5438334
• Update Time: 2025-06-08

5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[(4-methoxyphenyl)methyl]-1,3-benzoxazol-2-one
• 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C15H12ClNO3/c1-19-12-5-2-10(3-6-12)9-17-13-8-11(16)4-7-14(13)20-15(17)18/h2-8H,9H2,1H3
• InChI Key： VCPLOCQZNORTEJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N(CC2=CC=C(OC)C=C2)C1=O

Additional information on 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one

5-Chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 883279-87-6): A Comprehensive Overview

5-Chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 883279-87-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one is composed of a benzoxazole core substituted with a chloro group at the 5-position and a 4-methoxyphenylmethyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent research has highlighted the potential of 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one effectively inhibits the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic effects on various cancer cell lines. A notable study published in Cancer Research reported that 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one selectively induces apoptosis in breast cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences evaluated the oral bioavailability and plasma protein binding of 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one, demonstrating that it is well-absorbed and has moderate plasma protein binding characteristics.

The safety profile of 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one has been assessed through various toxicological studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-chloro-3-(4-methoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 883279-87-6) represents a promising candidate for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an intriguing subject for ongoing research and development efforts in medicinal chemistry and pharmaceutical sciences.